(5E)-3-(3,4-dimethylphenyl)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-(3,4-dimethylphenyl)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO3S2/c1-4-24-17-10-14(6-8-16(17)22)11-18-19(23)21(20(25)26-18)15-7-5-12(2)13(3)9-15/h5-11,22H,4H2,1-3H3/b18-11+
• InChI Key: OPIZDXCWDFDWKJ-WOJGMQOQSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)C)C)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC(=C(C=C3)C)C)O
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

(5E)-3-(3,4-dimethylphenyl)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H19NO3S2 and its molecular weight is 385.5. The purity is usually 95%.
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Scientific Research Applications

Photo-Oxidation Processes

Research by Takata et al. (1985) demonstrated direct hydroxylation α to sulfur in singlet oxygenation of thiazolidine derivatives, emphasizing the selective and stereospecific formation of 5-hydroxy derivatives from 4-substituted 3-benzoyl-2,2-dimethylthiazolidines in aprotic solvents. This process highlights the potential for chemical synthesis and modification of thiazolidine structures through photo-oxidation techniques Takata et al., 1985.

Microbial Degradation of Sulfur Heterocycles

Kropp et al. (1996) investigated the transformations of dimethylbenzothiophenes by Pseudomonas strains, indicating the microbial degradation potential of sulfur heterocycles in petroleum. This study provides insights into environmental bioremediation, specifically the microbial pathways that degrade sulfur-containing organic compounds Kropp et al., 1996.

Antiproliferative Activities Against Human Cancer Cell Lines

Chandrappa et al. (2008) synthesized novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives and evaluated their antiproliferative effects against various carcinoma cell lines, highlighting the role of the nitro group on the thiazolidinone moiety in antiproliferative activity. This research demonstrates the potential therapeutic applications of thiazolidine derivatives in cancer treatment Chandrappa et al., 2008.

Photodynamic Therapy and Antimicrobial Activities

Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups containing Schiff base. These compounds exhibit promising properties for photodynamic therapy applications, including good fluorescence properties and high singlet oxygen quantum yield Pişkin et al., 2020.

Wardkhan et al. (2008) explored new approaches for the synthesis of thiazoles and their fused derivatives, demonstrating antimicrobial activities against both bacterial and fungal isolates. This study underscores the potential of thiazolidine and thiazole derivatives as antimicrobial agents Wardkhan et al., 2008.